2-((1-Phenyl-1H-tetrazol-5-yl)thio)-o-(tetradecyloxy)-2-(1H-1,2,4-triazol-1-yl)acetophenone

• CAS No.: 70679-13-9
• Molecular Formula: C31H41N7O2S
• Molecular Weight: 575.8 g/mol
• IUPAC Name: 2-(1-phenyltetrazol-5-yl)sulfanyl-1-(2-tetradecoxyphenyl)-2-(1,2,4-triazol-1-yl)ethanone
• InChI: InChI=1S/C31H41N7O2S/c1-2-3-4-5-6-7-8-9-10-11-12-18-23-40-28-22-17-16-21-27(28)29(39)30(37-25-32-24-33-37)41-31-34-35-36-38(31)26-19-14-13-15-20-26/h13-17,19-22,24-25,30H,2-12,18,23H2,1H3
• InChI Key: FSPJZDBJIZQXGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOC1=CC=CC=C1C(=O)C(N2C=NC=N2)SC3=NN=NN3C4=CC=CC=C4

Description

This compound is a multifunctional heterocyclic molecule featuring a tetrazole-thioether moiety, a 1,2,4-triazole substituent, and a long-chain tetradecyloxy group attached to an acetophenone backbone. The tetrazole and triazole rings contribute to hydrogen-bonding capabilities and metabolic stability, while the tetradecyloxy chain likely enhances lipophilicity, influencing solubility and membrane permeability .

Biological Activity

The compound 2-((1-Phenyl-1H-tetrazol-5-yl)thio)-o-(tetradecyloxy)-2-(1H-1,2,4-triazol-1-yl)acetophenone , with the CAS number 70679-13-9, is a complex organic molecule that has garnered attention for its potential biological activities. This compound is characterized by a unique combination of tetrazole and triazole moieties, which are known for their diverse pharmacological properties. This article aims to explore the biological activity of this compound, focusing on its antimicrobial, anticancer, and other therapeutic potentials based on available research findings.

Basic Information

Property	Value
Molecular Formula	C31H41N7O2S
Molecular Weight	573.76 g/mol
CAS Number	70679-13-9
Predicted Melting Point	732.7 ± 70.0 °C
Density	1.20 ± 0.1 g/cm³

Antimicrobial Activity

Research indicates that tetrazole derivatives exhibit significant antimicrobial properties. A study highlighted that compounds derived from tetrazoles showed promising results against various bacterial strains through disc diffusion methods, which measure zones of inhibition. For instance, certain derivatives demonstrated higher efficacy than standard antibiotics like ampicillin against specific cultures, indicating the potential of tetrazole-based compounds in treating infections caused by resistant bacteria .

Anticancer Potential

Mercapto-substituted 1,2,4-triazoles, similar to the compound , have been investigated for their chemopreventive and chemotherapeutic effects. In vitro studies have shown that these compounds can exhibit cytotoxicity against cancer cell lines such as MCF-7 (human breast cancer). The results indicated that certain derivatives possess significant cytotoxic effects compared to established chemotherapeutic agents like cisplatin . This suggests that the compound may also hold potential as an anticancer agent.

Other Biological Activities

In addition to antimicrobial and anticancer properties, tetrazole derivatives are reported to possess a range of other biological activities including:

• Anti-inflammatory : Some studies have indicated that tetrazole compounds can reduce inflammation markers.
• Anticonvulsant : Certain derivatives have shown promise in reducing seizure activity in experimental models.
• Antiviral : Research into various tetrazole compounds has suggested potential antiviral activity against specific viruses .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of such compounds. The presence of different substituents on the tetrazole and triazole rings can significantly influence their pharmacological profiles. For instance:

• The introduction of alkyl chains can enhance lipophilicity, potentially improving membrane permeability.
• Specific functional groups have been associated with increased antimicrobial or anticancer activity .

Case Study 1: Antimicrobial Efficacy

A series of synthesized tetrazole compounds were tested against Staphylococcus aureus and Escherichia coli. The most active compound demonstrated a minimum inhibitory concentration (MIC) of 15.6 µg/mL against E. coli, outperforming many standard treatments .

Case Study 2: Cytotoxicity Evaluation

In a study evaluating the cytotoxic effects of various triazole derivatives on MCF-7 cells, certain compounds exhibited IC50 values significantly lower than those of traditional chemotherapeutics. For example, one derivative showed an IC50 value of 12 µg/mL compared to cisplatin's IC50 value of approximately 20 µg/mL .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s unique combination of substituents distinguishes it from analogs. Below is a comparative analysis based on structural features, synthesis strategies, and inferred properties:

Structural Comparison

Compound Name	Tetrazole Substituent	Triazole Substituent	Alkoxy Chain Length	Key Functional Groups
Target Compound	1-Phenyl-1H-tetrazol-5-yl	1H-1,2,4-triazol-1-yl	C14 (tetradecyloxy)	Thioether, acetophenone
4d ()	3-Nitrophenyl	None	None	Ethanol, nitro group
5-((4-fluorophenethyl)thio)-1-phenyl-1H-tetrazole ()	4-Fluorophenethyl	None	None	Thioether, fluorinated alkyl
T2722-5G ()	None	1H-1,2,4-triazol-1-yl	None	Difluoroacetophenone
9c ()	None	1H-1,2,4-triazol-1-yl	None	Thiazole, benzimidazole, acetamide

Key Observations:

• The target compound uniquely combines tetrazole, triazole, and a long alkoxy chain, unlike analogs that typically feature only one heterocyclic system .

Physicochemical and Spectral Properties

While spectral data for the target compound are unavailable, inferences can be drawn from analogs:

• IR Spectroscopy : Tetrazole C–N stretches (~1350 cm⁻¹) and triazole N–H bends (~1500 cm⁻¹) are expected, similar to compounds in and .
• NMR Spectroscopy :
  • Tetrazole-thioether protons: δ 3.5–4.5 ppm (similar to 4d in ) .
  • Tetradecyloxy chain: δ 0.8–1.5 ppm (alkyl protons), δ 3.8–4.2 ppm (–OCH₂–) .
• Melting Point : Likely lower than analogs with shorter chains (e.g., 4d) due to increased molecular flexibility .